tert-butyl N-{2-azaspiro[3.3]heptan-5-yl}carbamate hydrochloride

• IUPAC Name: tert-butyl N-(2-azaspiro[3.3]heptan-7-yl)carbamate;hydrochloride
• InChI: InChI=1S/C11H20N2O2.ClH/c1-10(2,3)15-9(14)13-8-4-5-11(8)6-12-7-11;/h8,12H,4-7H2,1-3H3,(H,13,14);1H
• InChI Key: QTXMFFUWXQNVDP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC12CNC2.Cl
• Molecular Formula: C11H21ClN2O2
• Molecular Weight: 248.75 g/mol
• CAS No.: 1801767-45-2

Description

“tert-butyl N-{2-azaspiro[3.3]heptan-5-yl}carbamate hydrochloride” is a chemical compound with the CAS Number: 1801767-45-2. It has a molecular weight of 248.750 and its molecular formula is C11H21ClN2O2.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H20N2O2.ClH/c1-10(2,3)15-9(14)13-8-4-5-11(8)6-12-7-11;/h8,12H,4-7H2,1-3H3,(H,13,14);1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully available. The compound is a solid at room temperature. Other properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis Pathways : Meyers et al. (2009) described efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound related to tert-butyl N-{2-azaspiro[3.3]heptan-5-yl}carbamate hydrochloride. This synthesis provides a pathway to novel compounds complementing piperidine ring systems (Meyers et al., 2009).

• Crystal Structures of Derivatives : Baillargeon et al. (2017) examined tert-butyl (5-chloropenta-2,4-diyn-1-yl)carbamate and tert-butyl (5-iodopenta-2,4-diyn-1-yl)carbamate, related to this compound, demonstrating their isostructural properties and interactions in crystal forms (Baillargeon et al., 2017).

• Enantioselective Synthesis of Derivatives : López et al. (2020) described an enantioselective method to synthesize 4-substituted proline scaffolds, transforming tert-butyl 4-methyleneprolinate into N-Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid, a key element in antiviral synthesis (López et al., 2020).

Biological and Medicinal Research

• Gabapentin-based Synthesis : Amirani Poor et al. (2018) developed an intermolecular Ugi reaction using tert-butyl isocyanide, related to this compound, to produce biologically active compounds (Amirani Poor et al., 2018).

• Synthesis of Biologically Active Intermediates : Tang et al. (2014) synthesized tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate, a related compound, as an intermediate in the synthesis of natural products with cytotoxic activity against human carcinoma cell lines (Tang et al., 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". It has hazard statements H302, H315, H319, H335, which indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P305, P338, P351, which suggest avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes: rinse cautiously with water for several minutes.